Cas no 873537-65-6 (tert-butyl 4-(4-aminocyclohexyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(4-aminocyclohexyl)piperazine-1-carboxylate
• CAS No: 873537-65-6
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• MDL: MFCD24542587
• CID: 1877232
• PubChem ID: 20761836
• Update Time: 2025-05-22

tert-butyl 4-(4-aminocyclohexyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(4-aminocyclohexyl)-, 1,1-dimethylethylester
• tert-butyl 4-(4-aminocyclohexyl)piperazine-1-carboxylate
• AKOS033788907
• 1882082-89-4
• Rel-tert-butyl 4-((1s,4s)-4-aminocyclohexyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-(trans-4-aminocyclohexyl)-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl 4-(trans-4-aminocyclohexyl)-1-piperazinecarboxylate
• DB-405405
• SCHEMBL23946055
• SY344236
• E88364
• Rel-tert-butyl 4-((1r,4r)-4-aminocyclohexyl)piperazine-1-carboxylate
• EN300-215600
• 873537-65-6
• tert-butyl cis-4-(4-aminocyclohexyl)piperazine-1-carboxylate
• SCHEMBL4163940
• tert-butyl4-(4-aminocyclohexyl)piperazine-1-carboxylate
• CHEMBL4530434
• 876371-20-9
• Tert-butylcis-4-(4-aminocyclohexyl)piperazine-1-carboxylate
• PS-18475
• Z1509128435
• cis-1-Boc-4-(4-aminocyclohexyl)piperazine
• F89335
• MFCD28964169
• tert-butyl trans-4-(4-aminocyclohexyl)piperazine-1-carboxylate
• SCHEMBL372744
• PS-18474
• DTXSID001157721
• cis-4-(4-Boc-1-piperazinyl)cyclohexanamine
• AT17038
• SY344237
• trans-4-(4-Chloro-1-piperazinyl)cyclohexanamine
• MFCD33022298
• trans-1-Boc-4-(4-aminocyclohexyl)piperazine
• CS-0310057
• tert-butyl 4-[(1s,4s)-4-aminocyclohexyl]piperazine-1-carboxylate

• MDL： MFCD24542587
• Inchi： 1S/C15H29N3O2/c1-15(2,3)20-14(19)18-10-8-17(9-11-18)13-6-4-12(16)5-7-13/h12-13H,4-11,16H2,1-3H3
• InChI Key： URRCSHBKELVFHP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC1)C1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 283.22597718g/mol
• Monoisotopic Mass: 283.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.8Ų

tert-butyl 4-(4-aminocyclohexyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 4-(4-aminocyclohexyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(4-aminocyclohexyl)piperazine-1-carboxylate (CAS No. 873537-65-6)

In the realm of pharmaceutical intermediates and fine chemicals, tert-butyl 4-(4-aminocyclohexyl)piperazine-1-carboxylate (CAS No. 873537-65-6) stands out as a compound of significant interest. This molecule, often abbreviated as Boc-protected aminocyclohexylpiperazine, is widely utilized in drug discovery and medicinal chemistry due to its versatile structural features. The presence of both piperazine and cyclohexylamine moieties makes it a valuable building block for designing bioactive molecules targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound’s carbamate-protected amine (Boc group) enhances its stability during synthetic processes, a feature highly sought after in peptide synthesis and combinatorial chemistry. Researchers frequently explore its applications in kinase inhibitors and GPCR modulators, addressing growing demand for treatments in oncology and CNS diseases. Recent discussions in AI-driven drug discovery platforms highlight its role in fragment-based drug design, where its rigid yet flexible scaffold aids in optimizing binding affinity—a topic trending in computational chemistry forums.

From a synthetic perspective, 873537-65-6 exemplifies the convergence of green chemistry principles and high-yield catalysis. Its preparation often involves palladium-catalyzed couplings or reductive amination, techniques frequently searched in academic and industrial R&D circles. Environmental sustainability concerns have spurred interest in solvent-free synthesis methods for such intermediates, reflecting broader shifts toward eco-friendly manufacturing in the chemical industry.

The pharmacokinetic optimization potential of this compound is another hot topic. Its logP and hydrogen-bonding capacity make it a candidate for improving blood-brain barrier permeability—a critical factor in neurodegenerative disease research. Online queries about “brain-penetrant scaffolds” often reference derivatives of 4-(4-aminocyclohexyl)piperazine, underscoring its relevance in Alzheimer’s and Parkinson’s drug development pipelines.

Analytical characterization of tert-butyl 4-(4-aminocyclohexyl)piperazine-1-carboxylate typically employs HPLC-MS and NMR spectroscopy, techniques dominating discussions in quality control forums. The compound’s chiral purity is particularly scrutinized due to its implications in stereoselective synthesis, a niche with rising Google Scholar citations. Regulatory compliance, especially concerning ICH guidelines for impurities, further elevates its profile in GMP production workflows.

Market-wise, the demand for 873537-65-6 correlates with the expansion of contract research organizations (CROs) and custom synthesis services. Patent landscapes reveal its use in proteolysis-targeting chimeras (PROTACs), a breakthrough technology frequently searched alongside “targeted protein degradation”. This positions the compound at the forefront of next-generation therapeutics, attracting attention from investors tracking biotech innovations.

In conclusion, tert-butyl 4-(4-aminocyclohexyl)piperazine-1-carboxylate embodies the intersection of cutting-edge chemistry and translational research. Its multifaceted applications—from drug candidate optimization to material science—ensure its continued prominence in scientific literature and industrial applications, making it a staple in modern chemical libraries and high-throughput screening initiatives.